Cas no 2649086-82-6 (6-hydroxybicyclo3.2.1octan-3-one)

• Product Name: 6-hydroxybicyclo3.2.1octan-3-one
• CAS No: 2649086-82-6
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• CID: 5671240
• PubChem ID: 556676
• Update Time: 2025-05-20

6-hydroxybicyclo3.2.1octan-3-one Chemical and Physical Properties

Names and Identifiers

• EN300-27144681
• 2649086-82-6
• 6-Hydroxybicyclo[3.2.1]octan-3-one
• 6-Hydroxybicyclo[3.2.1]octan-3-one #
• KAHGAIQDVWZELD-UHFFFAOYSA-N
• Bicyclo[3.2.1]octan-3-one, 6-hydroxy-, exo-(.+/-.)-
• 6-hydroxybicyclo3.2.1octan-3-one

• Inchi： 1S/C8H12O2/c9-7-2-5-1-6(4-7)8(10)3-5/h5-6,8,10H,1-4H2
• InChI Key： KAHGAIQDVWZELD-UHFFFAOYSA-N
• SMILES： OC1CC2CC(CC1C2)=O

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 37.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Cyclic alcohols and derivatives
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Cyclic alcohols and derivatives

Additional information on 6-hydroxybicyclo3.2.1octan-3-one

6-Hydroxybicyclo[3.2.1]octan-3-one: A Comprehensive Overview

6-Hydroxybicyclo[3.2.1]octan-3-one (CAS No: 2649086-82-6) is a unique bicyclic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and natural product research. This compound, also referred to as bicyclo[3.2.1]octan-3-one with a hydroxyl group at position 6, is notable for its rigid bicyclic structure and its potential applications in drug discovery and chemical synthesis.

The bicyclo[3.2.1]octane framework is a well-known structure in organic chemistry, characterized by its three rings fused together in a specific arrangement. The presence of a hydroxyl group (-OH) at position 6 introduces additional functional complexity, making this compound a valuable substrate for further chemical modifications. Recent studies have explored the synthesis, properties, and biological activities of this compound, shedding light on its potential utility in various scientific domains.

One of the most intriguing aspects of 6-hydroxybicyclo[3.2.1]octan-3-one is its role as a precursor in the synthesis of more complex molecules. Researchers have utilized this compound as a building block to construct bioactive compounds with potential therapeutic applications. For instance, recent advancements in asymmetric synthesis have enabled the preparation of enantiomerically pure derivatives of this compound, which are highly sought after in medicinal chemistry.

The biological activity of 6-hydroxybicyclo[3.2.1]octan-3-one has been a focal point of recent investigations. Studies have demonstrated that this compound exhibits antioxidant and anti-inflammatory properties, making it a promising candidate for the development of natural product-derived drugs. Additionally, its ability to modulate cellular signaling pathways has been explored, highlighting its potential role in treating chronic diseases such as neurodegenerative disorders and cardiovascular diseases.

In terms of synthesis, the preparation of 6-hydroxybicyclo[3.2.1]octan-3-one involves multi-step processes that require precise control over stereochemistry and regioselectivity. Recent methodologies have focused on improving the efficiency and scalability of these reactions, leveraging modern catalytic techniques and green chemistry principles to minimize environmental impact.

The physical properties of this compound are also worth noting. Its melting point, boiling point, and solubility characteristics make it suitable for various analytical techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These properties are essential for ensuring accurate characterization and quality control during synthesis and purification.

From an industrial perspective, the demand for compounds like 6-hydroxybicyclo[3.2.1]octan-3-one is driven by their versatility in chemical transformations and their compatibility with advanced manufacturing processes. The compound's ability to undergo diverse reactions, including oxidation, reduction, and cyclization, positions it as a valuable intermediate in the production of high-value chemicals.

Looking ahead, ongoing research into 6-hydroxybicyclo[3.2.1]octan-3-one is expected to uncover new applications and improve existing synthetic strategies. Collaborative efforts between academic institutions and industry partners are likely to accelerate the translation of fundamental discoveries into practical solutions for healthcare and materials science.

In conclusion, 6-hydroxybicyclo[3.2.1]octan-3-one (CAS No: 2649086-82-6) stands out as a versatile and intriguing compound with significant potential across multiple scientific disciplines. Its unique structure, coupled with its diverse functional properties, ensures that it will remain a focal point for researchers seeking innovative solutions to complex chemical challenges.